Cas no 1261831-41-7 (5-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde)

• Product Name: 5-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde
• CAS No: 1261831-41-7
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• CID: 4999148
• Update Time: 2025-08-04

5-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde

• Inchi： 1S/C15H11F3O3/c1-20-13-7-4-11(9-19)14(8-13)10-2-5-12(6-3-10)21-15(16,17)18/h2-9H,1H3
• InChI Key： QPQADIYJJJDTNU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=C(C=CC=1C=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5

Additional information on 5-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde

5-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde: A Comprehensive Overview

The compound 5-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde (CAS No. 1261831-41-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of a methoxy group at the 5-position and a trifluoromethoxy group at the 4'-position on the biphenyl ring, along with a carboxaldehyde group at the 2-position, contributes to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery, particularly in the development of novel therapeutic agents. The 5-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde structure has shown promising results in modulating key biological pathways, making it a valuable compound for further exploration in medicinal chemistry. Researchers have reported that this compound exhibits selective binding to certain receptors, which could potentially lead to the development of new treatments for chronic diseases such as cancer and neurodegenerative disorders.

The synthesis of 5-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and green chemistry principles has been increasingly adopted in its production, aligning with global efforts to minimize environmental impact. Recent advancements in asymmetric synthesis have also enabled the production of enantiomerically pure forms of this compound, which are crucial for pharmacological studies.

In terms of pharmacological activity, 5-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde has demonstrated potent anti-inflammatory and antioxidant properties. These characteristics make it a strong candidate for use in cosmetics and nutraceuticals, where such properties are highly sought after. Furthermore, preliminary toxicity studies indicate that this compound has a favorable safety profile, with minimal adverse effects at therapeutic concentrations.

The environmental impact of 5-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde has also been a topic of recent research. Studies suggest that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic ecosystems. This is particularly important given the increasing regulatory scrutiny on chemical pollutants and their ecological effects.

Looking ahead, the future of 5-Methoxy-4'-(trifluoromethoxy)biphenyl-2-carboxaldehyde lies in its potential applications across multiple industries. Ongoing research is focused on optimizing its bioavailability for drug delivery systems and exploring its use as a precursor for more complex molecular structures. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new avenues for its utilization, further solidifying its role as a key molecule in modern chemistry.